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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Aster-A protein, its primary ligand

cholesterol, and the critical role this interaction plays in maintaining cellular cholesterol

homeostasis. This document details the structural and chemical properties of cholesterol, the

signaling pathway of Aster-A-mediated cholesterol transport, and comprehensive protocols for

key experimental procedures used to study this process.

Introduction to Aster-A and Cholesterol
Aster-A, encoded by the GRAMD1A gene, is a key protein in the non-vesicular transport of

cholesterol within mammalian cells.[1] It is a member of the Aster protein family, which also

includes Aster-B and Aster-C.[1] These proteins are anchored in the endoplasmic reticulum

(ER) and play a crucial role in transferring cholesterol from the plasma membrane (PM) to the

ER, a central hub for cholesterol sensing and metabolism.[1][2]

The primary ligand for Aster-A is cholesterol, an essential structural component of animal cell

membranes.[3] Cholesterol's precise regulation is vital for cellular function, and its

dysregulation is implicated in numerous diseases. Aster-A facilitates the movement of the

"accessible" pool of cholesterol from the PM to the ER, thereby influencing cellular responses

to cholesterol levels.
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Cholesterol is a sterol with a distinctive four-ring steroid nucleus and a hydroxyl group, making

it an amphipathic molecule. Its structure allows it to intercalate into cell membranes, modulating

their fluidity and organization.

Chemical Structure
The chemical formula for cholesterol is C₂₇H₄₆O. It consists of a

cyclopentanoperhydrophenanthrene ring system, a hydroxyl group at the C-3 position, a double

bond between C-5 and C-6, and a branched aliphatic side chain at C-17.

Physicochemical Properties of Cholesterol
The following table summarizes the key physicochemical properties of cholesterol.

Property Value Reference

Molecular Formula C₂₇H₄₆O

Molecular Weight 386.65 g/mol

Melting Point 148-150 °C

Boiling Point 360 °C (decomposes)

Density 1.052 g/cm³

Solubility in Water 0.095 mg/L (at 30 °C)

Solubility in Organic Solvents

Soluble in acetone, benzene,

ether, hexane, chloroform,

ethanol

Appearance
White or faintly yellow, waxy

solid

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 5
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The Aster-A Signaling Pathway for Cholesterol
Transport
Aster-A facilitates the transport of cholesterol from the plasma membrane to the endoplasmic

reticulum through a non-vesicular mechanism. This process is initiated by an accumulation of

accessible cholesterol in the plasma membrane.

The signaling pathway can be summarized as follows:

Sensing Cholesterol: The N-terminal GRAM domain of Aster-A senses an increase in the

accessible pool of cholesterol in the plasma membrane. This sensing is facilitated by the

presence of phosphatidylserine in the inner leaflet of the plasma membrane.

Recruitment to Membrane Contact Sites: Upon sensing elevated cholesterol, Aster-A is

recruited to endoplasmic reticulum-plasma membrane (ER-PM) contact sites.

Cholesterol Transfer: The central StART-like domain of Aster-A binds a cholesterol molecule

and facilitates its transfer from the plasma membrane to the endoplasmic reticulum.

Downstream Effects: The increased cholesterol level in the ER can then be used for

esterification and storage or can regulate the SREBP-2 pathway, a key transcriptional

regulator of cholesterol biosynthesis and uptake.
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Aster-A Mediated Cholesterol Transport Pathway
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In Vitro Cholesterol Binding Assay Workflow

Prepare dilutions of
22-NBD-cholesterol

Add purified Aster-A protein

Incubate at RT for 30 min

Measure fluorescence

Plot fluorescence vs. concentration

Calculate binding affinity (Kd)
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X-ray Crystallography Workflow for Aster-A/Cholesterol Complex

Sample Preparation

Data Acquisition and Processing

Structure Determination
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Collect X-ray Diffraction Data
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Live-Cell Imaging of Cholesterol Transport Workflow

Transfect cells with
GFP-Aster-A

Load cells with
fluorescent cholesterol

Acquire time-lapse images
(GFP and cholesterol channels)

Analyze co-localization and
cholesterol trafficking

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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